Cas no 1267341-14-9 (Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate
• CAS No: 1267341-14-9
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 4584484
• PubChem ID: 57420350
• Update Time: 2025-05-23

Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate
• Z1171458127
• KAYYHDGKDUBNON-UHFFFAOYSA-N
• AKOS013214510
• G56150
• MFCD19330916
• CS-0223486
• SCHEMBL1087319
• 1267341-14-9
• tert-butyl4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate
• EN300-115501
• Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(16)15-8-6-14(7-9-15)10-13(4,5)17/h17H,6-10H2,1-5H3
• InChI Key： KAYYHDGKDUBNON-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate (CAS No. 1267341-14-9)

Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate (CAS No. 1267341-14-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperazine derivative family, known for its versatile applications in drug discovery and development. The presence of both a tert-butyl group and a hydroxy-2-methylpropyl moiety enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore its potential in modulating central nervous system (CNS) targets due to its structural similarity to other piperazine-based pharmacophores.

In recent years, the demand for piperazine derivatives like Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate has surged, driven by their role in developing novel therapeutics. A trending topic in this context is the compound's potential application in neurodegenerative disease research, particularly in targeting protein misfolding and aggregation. The hydroxy-2-methylpropyl side chain may contribute to improved blood-brain barrier permeability, a critical factor in CNS drug design. Additionally, its carboxylate functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening.

The synthesis of Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including protection-deprotection strategies to ensure regioselectivity. Its CAS No. 1267341-14-9 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and safety documentation. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity, which are paramount for reproducible research outcomes.

From an industrial perspective, scalability and cost-efficiency are key considerations for Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate. Innovations in green chemistry, such as catalytic methods and solvent optimization, are increasingly applied to its production to align with sustainable practices. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by professionals in the field. The compound's stability under various storage conditions also makes it a practical choice for long-term research projects.

Another area of interest is the compound's potential role in peptide mimetics and small molecule inhibitors. Its piperazine core mimics natural amino acid geometries, allowing it to interact with biological targets like G-protein-coupled receptors (GPCRs). This has sparked discussions in online forums about its utility in personalized medicine, where tailored therapeutics are designed based on genetic profiles. Such applications highlight the intersection of chemistry and biotechnology, a rapidly evolving domain.

In summary, Tert-butyl 4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate (CAS No. 1267341-14-9) represents a critical building block in modern medicinal chemistry. Its structural features and adaptability position it at the forefront of innovations in drug development, particularly in addressing unmet medical needs. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.